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Compound of Interest

Compound Name: Octafluoroadipamide

Cat. No.: B1296699

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the safety and handling precautions for
Octafluoroadipamide (CAS No. 355-66-8). The information is intended for researchers,
scientists, and professionals in drug development who may handle this compound. This
document synthesizes available safety data, outlines recommended handling procedures, and
details standardized experimental protocols for assessing key potential hazards. While
comprehensive toxicological data for Octafluoroadipamide is not fully available, this guide
presents the current understanding of its hazard profile and provides a framework for its safe
use in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Octafluoroadipamide is presented
in Table 1. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Reference
CAS Number 355-66-8 [1112]
Molecular Formula CeHaFsN202 [1]
Molecular Weight 288.10 g/mol [1]

Melting Point 237-242 °C (decomposes) [1112]
Boiling Point 329.4 °C at 760 mmHg [2]

Flash Point 153 °C [2]
Appearance White powder/solid [2][3]
Density ~1.62 g/cm?3 (estimate) [2]

Hazard Identification and Classification

Octafluoroadipamide is classified with specific hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1] A summary of the GHS hazard
statements and corresponding pictograms is provided below.

Hazard Class GHS Pictogram Signal Word Hazard Statement

. . E i H319: Causes serious
Serious Eye lIrritation laalt text Warning L
eye irritation.[1]

H317: May cause an
Skin Sensitization wualt text Warning allergic skin reaction.

[1]

It is important to note that the health hazards of this product have not been fully investigated.[1]
Therefore, it should be handled with caution as a potentially harmful substance.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure laboratory safety.
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Engineering Controls

» Work with Octafluoroadipamide should be conducted in a well-ventilated area.[1]

e Use of a chemical fume hood is recommended for all procedures that may generate dust or

aerosols.[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The
following are general recommendations:

o Eye Protection: Wear chemical safety goggles or a face shield.[1]
» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[1]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For tasks with
a higher risk of exposure, chemical-resistant boots and protective clothing may be
necessary.[1]

» Respiratory Protection: If engineering controls are insufficient to control airborne
concentrations, a NIOSH-approved respirator appropriate for the exposure level should be
used.

The following flowchart illustrates the decision-making process for selecting appropriate PPE
when handling Octafluoroadipamide.
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- Scale of work
- Potential for dust/aerosol generation
- Duration of exposure

Is the procedure performed
in a chemical fume hood?

Enhanced PPE:
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- Chemical-resistant boots
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Caption: Personal Protective Equipment (PPE) selection workflow for handling
Octafluoroadipamide.

Storage Requirements

o Store in a cool, dry, and well-ventilated place.[1]
» Keep the container tightly closed.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

medical attention.[1]

Wash with plenty of running water and non-
) abrasive soap. Cover the affected area with an
Skin Contact _ _ o
emollient. Seek medical attention if irritation or

an allergic reaction develops.[1]

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Fire and Explosion Hazard Data
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Property Information
Flammability Combustible solid.
Flash Point 153 °C[2]

) o ] Carbon dioxide, dry chemical powder, alcohol or
Suitable Extinguishing Media
polymer foam.[1]

Emits toxic fumes under fire conditions,
Hazardous Decomposition Products including carbon monoxide, carbon dioxide,

hydrogen fluoride, and oxides of nitrogen.[1]

] ] Forms a dangerously unstable complex with
Unusual Fire and Explosion Hazards o )
lithium tetrahydroaluminate.[4]

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate the area: Restrict access to the spill area.
» Ventilate the area: Ensure adequate ventilation.

o Wear appropriate PPE: This includes a respirator, impervious boots, and heavy rubber
gloves.[1]

e Contain and clean up the spill:
o For solid spills, carefully sweep or scoop up the material to avoid generating dust.
o Place the spilled material into a suitable, labeled container for disposal.

o Decontaminate the area: Clean the spill area thoroughly with soap and water.

o Dispose of waste: Dispose of the waste material in accordance with local, state, and federal
regulations.

The following diagram illustrates a general workflow for responding to a chemical spill.
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Chemical Spill Occurs

Assess the Situation
- Identify the chemical
- Determine the spill size

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
Clean Up the Spill
Decontaminate the Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.
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Experimental Protocols for Hazard Assessment

As the toxicological properties of Octafluoroadipamide have not been fully investigated,
standardized test guidelines should be followed to assess its potential hazards. The following
are summaries of relevant OECD test guidelines.

Skin Irritation

The potential for Octafluoroadipamide to cause skin irritation can be assessed using the
OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method.

» Principle: This in vitro test uses a reconstructed human epidermis (RhE) model that mimics
the upper layers of human skin. The test substance is applied topically to the RhE tissue.
Skin irritation is identified by its ability to decrease cell viability below a defined threshold (<
50%).

» Methodology:

o A small amount of the test substance is applied uniformly to the surface of the RhE tissue.

o

The tissue is incubated for a specified period.

[e]

After incubation, the test substance is washed off.

o

Cell viability is assessed by measuring the enzymatic conversion of the vital dye MTT to a
blue formazan salt, which is then quantified spectrophotometrically.

o

The cell viability of the treated tissue is compared to that of a negative control.

« Interpretation: A reduction in cell viability below 50% classifies the substance as a skin irritant
(UN GHS Category 2).

Eye Irritation

The potential for serious eye damage or eye irritation can be evaluated using the OECD Test
Guideline 405: Acute Eye Irritation/Corrosion.
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 Principle: This in vivo test involves applying the test substance to the eye of an experimental
animal (typically a rabbit) and observing for ocular lesions.

e Methodology:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.
o The degree of eye irritation is scored for the cornea, iris, and conjunctiva.

o The duration of the observation period can be extended up to 21 days to assess the
reversibility of the effects.

« Interpretation: The scores for ocular lesions are evaluated to determine the level of irritation
and whether the effects are reversible. This leads to classification as "Serious Eye Damage"
(Category 1) or "Eye Irritation” (Category 2).

Skin Sensitization (Allergic Contact Dermatitis)

To determine if Octafluoroadipamide may cause an allergic skin reaction, the OECD Test
Guideline 497: Defined Approaches on Skin Sensitisation can be used. This guideline
incorporates data from non-animal test methods.

 Principle: This approach combines data from different in vitro and in chemico test methods
that address key events in the adverse outcome pathway for skin sensitization. These
methods may include assays for peptide reactivity, keratinocyte activation, and dendritic cell
activation.

o Methodology: A battery of tests is performed, which may include:

o Direct Peptide Reactivity Assay (DPRA; OECD TG 442C): Measures the reactivity of the
test chemical with synthetic peptides containing cysteine or lysine.

o KeratinoSens™ (OECD TG 442D): A cell-based reporter gene assay that measures the
induction of cytoprotective genes in human keratinocytes.
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o Human Cell Line Activation Test (h-CLAT; OECD TG 442E): Measures the expression of
cell surface markers associated with dendritic cell activation.

« Interpretation: The results from the individual assays are integrated using a defined approach
(a fixed data interpretation procedure) to classify the substance as a skin sensitizer and, in
some cases, to estimate its potency.

Disposal Considerations

Dispose of unused Octafluoroadipamide and any contaminated materials in accordance with
all applicable local, state, and federal regulations. Consult with your institution's environmental
health and safety office for specific guidance.

Conclusion

Octafluoroadipamide presents known hazards of serious eye irritation and potential skin
sensitization. Due to the incomplete toxicological profile, it is imperative that this compound is
handled with a high degree of caution by all laboratory personnel. The implementation of
appropriate engineering controls, consistent use of personal protective equipment, and
adherence to the handling and storage guidelines outlined in this document are essential for
minimizing risk. In the absence of specific toxicological data, the standardized experimental
protocols described provide a framework for a thorough hazard assessment if required.

Disclaimer: This document is intended for informational purposes only and does not constitute
a legal or professional opinion. It is the responsibility of the user to ensure that all activities are
conducted in a safe and compliant manner. Always consult the most recent Safety Data Sheet
(SDS) for Octafluoroadipamide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Octafluoroadipamide: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296699#safety-and-handling-precautions-for-
octafluoroadipamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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